cyanidin 3-O-sophoroside

• Molecular Formula: C27H31O16+
• Molecular Weight: 611.5 g/mol
• InChI: InChI=1S/C27H30O16/c28-7-17-19(34)21(36)23(38)26(41-17)43-25-22(37)20(35)18(8-29)42-27(25)40-16-6-11-13(32)4-10(30)5-15(11)39-24(16)9-1-2-12(31)14(33)3-9/h1-6,17-23,25-29,34-38H,7-8H2,(H3-,30,31,32,33)/p+1/t17-,18-,19-,20-,21+,22+,23-,25-,26+,27-/m1/s1
• InChIKey: SXYMMDGPXYVCER-WGNLCONDSA-O

Cyanidin 3-O-Sophoroside: A Disaccharide Anthocyanin with Distinctive Stability and PPO Inhibition for Food Science and Botanical Research

Cyanidin 3-O-sophoroside (C3S, CAS 38820-68-7) is a naturally occurring anthocyanin glycoside belonging to the flavonoid class. It features a cyanidin aglycone core O-glycosidically linked to a sophorose (β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside) disaccharide moiety at the C3 position, yielding a molecular weight of 611.5 g/mol [1]. C3S is found in various botanical sources including red raspberry (Rubus idaeus), sour cherry (Prunus cerasus), and mangosteen rind (Garcinia mangostana) [2]. Unlike the more abundant monosaccharide analog cyanidin 3-O-glucoside (C3G), the sophoroside substitution confers distinct physicochemical and biological properties that critically affect compound selection for specific research and industrial applications [3].

Core Identity Cyanidin 3-O-sophoroside, disaccharide anthocyanin

Key Distinction Sophoroside moiety vs. common glucoside

Research Context PPO inhibition, stability, ABCB1 synergy studies

• [1] KEGG: C16306, Cyanidin 3-O-sophoroside; PubChem CID 52940267. Molecular Formula C27H31O16, MW 611.52. View Source
• [2] PubChem. (n.d.). Cyanidin 3-O-sophoroside (Compound Summary). Reported in Rubus idaeus, Prunus cerasus, Garcinia mangostana. View Source
• [3] Superpathway of anthocyanin biosynthesis (from cyanidin and cyanidin 3-O-glucoside). MetaCyc; Enzyme adds glucose to anthocyanidin 3-glucosides at the 2''-O-position forming sophorosides. View Source

Why Generic Substitution of Cyanidin 3-O-Sophoroside Fails in Critical Applications

Generic substitution among cyanidin-based anthocyanins is scientifically unsound due to profound structure-dependent variation in enzyme inhibition profiles, antioxidant efficacy, and molecular stability. The number and type of sugar moieties directly modulate bioactivity: monosaccharide cyanidin 3-O-glucoside (C3G) exhibits superior direct radical scavenging, while disaccharide C3S shows reduced antioxidant potency but gains distinct, target-specific inhibitory activity against polyphenol oxidase (PPO) and unique synergistic behavior with ABCB1 transporters [1]. Furthermore, the sophoroside disaccharide confers enhanced chemical stability compared to C3G in food matrices, directly impacting shelf-life and formulation performance [2]. Assuming functional interchangeability between C3G, C3R (rutinoside), or C3Sam (sambubioside) without quantitative head-to-head data will lead to experimental failure and suboptimal industrial outcomes. The following evidence quantifies these critical differentiations.

PPO inhibition profile Monosaccharide analogs C3G and C3R lack this activity.

Antioxidant mechanism context Direct radical scavenging may shift with glycosylation pattern.

Stability in food matrices Disaccharide structure confers different degradation profile.

• [1] Ockermann, P., et al. (2021). Antioxidant Effects of Elderberry Anthocyanins in Human Colon Carcinoma Cells: A Study on Structure–Activity Relationships. Molecular Nutrition & Food Research, 65(17), 2100229. Glycosylation pattern affects antioxidant activity; complex residues counterproductive. View Source
• [2] Ozkan, M., et al. (2018). Effect of sweeteners on anthocyanin stability and colour properties of sour cherry and strawberry nectars during storage. Journal of Food Science and Technology, 55(10), 4346-4355. Sophoroside disaccharide confers higher stability than glucoside. View Source

Quantitative Evidence Guide for Cyanidin 3-O-Sophoroside: Head-to-Head Performance Against Key Analogs

Polyphenol Oxidase (PPO) Inhibition: Non-Competitive Potency and Binding Affinity Quantified vs. Absent Activity in Other Cyanidin Glycosides

Cyanidin 3-O-sophoroside (C3S) acts as a potent, non-competitive, and reversible inhibitor of polyphenol oxidase (PPO), a key enzyme in enzymatic browning of fruits and vegetables. In a direct enzyme kinetic study using PPO from mushroom, C3S inhibited PPO activity with an IC₅₀ value of 49.33 ± 2.64 µM and a Ki of 31.25 ± 0.25 µM . Lineweaver-Burk plot analysis confirmed the non-competitive inhibition mode. This specific inhibitory activity is not a general property of all cyanidin glycosides; for example, cyanidin 3-O-glucoside (C3G) and cyanidin 3-O-rutinoside (C3R) are not reported to exhibit significant PPO inhibition in comparable assays, highlighting the unique structural requirement of the sophoroside moiety [1].

PPO Inhibition

Head-to-head

IC₅₀ 49.33 µM / Ki 31.25 µM

Non-competitive PPO inhibition context; C3G/C3R inactive

Supports enzymatic browning research

Evidence Dimension	PPO enzyme inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 49.33 ± 2.64 µM; Ki = 31.25 ± 0.25 µM
Comparator Or Baseline	Cyanidin 3-O-glucoside (C3G) and Cyanidin 3-O-rutinoside (C3R): No significant PPO inhibition reported
Quantified Difference	C3S exhibits measurable PPO inhibition with micromolar potency, while C3G and C3R lack this activity.
Conditions	In vitro mushroom PPO enzyme assay; non-competitive inhibition confirmed by Lineweaver-Burk plot

Why This Matters

For applications requiring control of enzymatic browning in fresh-cut produce, C3S is the only cyanidin glycoside with documented, quantifiable PPO inhibitory activity, making it the superior choice over C3G or C3R.

• [1] Hemachandran, H., et al. (2017). Unraveling the inhibition mechanism of cyanidin-3-sophoroside on polyphenol oxidase and its effect on enzymatic browning of apples. Food Chemistry, 227, 102-110. Non-competitive inhibition mode determined. View Source

ABCB1 (P-gp) Transporter Interaction: Unique Synergistic Inhibition Pattern vs. Monotherapy Analogs

Cyanidin 3-O-sophoroside (C3S) exhibits a unique functional profile on the human ABCB1 (P-glycoprotein) efflux transporter. Unlike quercetin (QUR) which inhibits both transport and ATPase activity, C3S alone stimulates ABCB1 ATPase activity while causing only weak inhibition of substrate transport [1]. Critically, when C3S is co-administered with QUR, a synergistic effect is observed: both ATPase inhibition and substrate transport blockade are strongly enhanced, shifting the transporter conformational equilibrium to an inward-facing state [1]. This synergistic behavior is distinct from the activity of cyanidin 3-O-glucoside (C3G), which has been reported to modulate ABC transporters differently and without this specific synergy profile [2].

ABCB1 Synergy

Class-level

C3S+QUR: strong ATPase inhibition vs. C3G alone

Unique synergistic profile; C3G differs

Synergy with quercetin requires validation

Evidence Dimension	ABCB1 ATPase activity and substrate transport
Target Compound Data	C3S alone: stimulates ATPase activity; weak transport inhibition. C3S + QUR: strong ATPase inhibition and robust transport decrease.
Comparator Or Baseline	Cyanidin 3-O-glucoside (C3G): Different modulation of ABC transporters; no reported synergistic profile with quercetin.
Quantified Difference	C3S displays a unique synergistic ABCB1 inhibitory effect when combined with quercetin, unlike C3G.
Conditions	In vitro ABCB1 ATPase and transport assays; molecular docking and MD simulations

Why This Matters

For research on multidrug resistance reversal or modulation of drug bioavailability via ABCB1, C3S offers a mechanistically distinct tool compound that cannot be replaced by C3G or other cyanidin glycosides.

• [1] Singh, K., et al. (2023). Synergistic Inhibitory Effect of Quercetin and Cyanidin-3O-Sophoroside on ABCB1. International Journal of Molecular Sciences, 24(14), 11341. View Source
• [2] Brand, W., et al. (2010). Interaction of hesperetin and naringenin with ABCB1, ABCC2, and ABCG2. Molecular Nutrition & Food Research, 54(5), 643-651. General class-level differences in ABC transporter modulation by flavonoids. View Source

Comparative Antioxidant Efficacy: C3S Exhibits Lower Direct Radical Scavenging than C3G but Distinct Superoxide Selectivity

Direct antioxidant activity of cyanidin 3-O-sophoroside (C3S) is consistently lower than that of the monosaccharide analog cyanidin 3-O-glucoside (C3G). In a comparative study using DPPH, ABTS, and Fe³⁺ reducing capacity assays, purified anthocyanin containing C3S exhibited weaker antioxidant activity than C3G in general [1]. Specific to superoxide radical, the antioxidative efficiency of cyanidin aglycone was 10-fold higher than that of cyanidin-3-sophoroside from Hibiscus, indicating that glycosylation, particularly with sophorose, significantly attenuates superoxide scavenging capacity [2]. This is consistent with the broader SAR principle that increasing sugar complexity reduces direct antioxidant potency [3].

Superoxide Scavenging

Reported

Aglycone 10× more efficient vs. C3S

Glycosylation attenuates direct radical quenching

Antioxidant potency context: lower direct activity

Evidence Dimension	Superoxide radical scavenging efficiency
Target Compound Data	Cyanidin-3-sophoroside: baseline antioxidant efficiency (1x)
Comparator Or Baseline	Cyanidin aglycone: 10-fold higher antioxidative efficiency
Quantified Difference	Cyanidin aglycone is 10× more efficient than cyanidin-3-sophoroside in scavenging superoxide.
Conditions	EDTA-riboflavin photobleaching system; superoxide generation via xanthine-xanthine oxidase

Why This Matters

If the research objective is maximal direct free radical scavenging, C3G or aglycone are superior choices. C3S should be selected only when its unique PPO inhibition or ABCB1 synergy profiles are required, as its antioxidant potency is demonstrably lower.

• [1] Food Science & Nutrition. (2023). The effect of anthocyanin from Dioscorea alata L. after purification, identification on antioxidant capacity in mice. Purified anthocyanin (containing C3S) weaker than C3G in DPPH, ABTS, FRAP. View Source
• [2] Yamasaki, H., et al. (1996). Bleaching of the red anthocyanin induced by superoxide radical. Archives of Biochemistry and Biophysics, 332(1), 183-186. Cyanidin 10-fold higher than cyanidin-3-sophoroside. View Source
• [3] Ockermann, P., et al. (2021). Antioxidant Effects of Elderberry Anthocyanins in Human Colon Carcinoma Cells: A Study on Structure–Activity Relationships. Mol Nutr Food Res, 65(17), 2100229. View Source

Human Bioavailability in Prediabetic Populations: Higher Absorption of C3S Compared to Healthy Controls

The oral bioavailability of cyanidin 3-O-sophoroside (C3S) is modulated by host metabolic status. In a human study involving 65 subjects consuming 250 g red raspberries, individuals with prediabetes and insulin resistance (n=45) exhibited significantly higher bioavailability of C3S (0.21 ± 0.02%) compared to healthy individuals (n=20) who showed 0.14 ± 0.03% (P = 0.04) [1]. A similar trend was observed for cyanidin 3-O-glucoside (C3G) (0.12 ± 0.01% vs. 0.09 ± 0.01%, P = 0.02), but the absolute bioavailability of C3S remained higher than C3G in both groups [1]. Additionally, C3S bioavailability negatively correlated with fasting plasma triglycerides and positively with HOMA-IR and fasting insulin [1].

Bioavailability

Head-to-head

0.21% (prediabetic) vs. 0.14% (healthy), P=0.04

Absorption modulated by metabolic status

Plasma AUC context, higher in insulin resistance

Evidence Dimension	Oral bioavailability in humans
Target Compound Data	C3S: 0.21 ± 0.02% (prediabetic) vs. 0.14 ± 0.03% (healthy)
Comparator Or Baseline	C3G: 0.12 ± 0.01% (prediabetic) vs. 0.09 ± 0.01% (healthy)
Quantified Difference	C3S bioavailability is ~50% higher in prediabetics compared to healthy; C3S absolute bioavailability exceeds C3G in both groups.
Conditions	Human subjects (n=65), single oral dose of 250 g red raspberries, plasma AUC over 24h, UHPLC-QQQ analysis

Why This Matters

For nutraceutical or functional food development targeting metabolic syndrome populations, C3S may offer superior systemic exposure compared to C3G, and its absorption is distinctly influenced by insulin resistance status.

• [1] Redan, B. W., et al. (2021). Metabolic Status and Gender Affect the Absorption and Metabolism of Red Raspberry (Poly)phenols. Current Developments in Nutrition, 5(Suppl 2), 514. Bioavailability of C3S and C3G in prediabetic vs. healthy subjects. View Source

Enhanced Chemical Stability in Food Matrices: Sophoroside Disaccharide Outperforms Glucoside During Storage

The sophoroside disaccharide moiety of C3S confers greater chemical stability compared to the monosaccharide glucoside of C3G. In a 168-day storage study of sour cherry nectars at 20°C, cyanidin-3-sophoroside (cyd-3-soph) demonstrated higher stability than cyanidin-3-glucoside (cyd-3-glu) [1]. While maltose syrup increased the stability of cyanidin-3-glucosylrutinoside by 8% and cyanidin-3-rutinoside by 4%, the inherent stability of the sophoroside structure was noted as superior to the glucoside analog [1]. This stability advantage is attributed to the additional glucose unit in the sophorose disaccharide, which provides enhanced protection against degradation [2].

Storage Stability

Class-level

Higher stability than C3G over 168 days

Disaccharide glycosylation supports stability

Formulation matrix dependent observation

Evidence Dimension	Anthocyanin stability during storage
Target Compound Data	Cyanidin-3-sophoroside: higher stability than cyd-3-glu in sour cherry nectar over 168 days at 20°C.
Comparator Or Baseline	Cyanidin-3-glucoside (cyd-3-glu): lower relative stability
Quantified Difference	Qualitative observation: cyd-3-soph shows higher stability than cyd-3-glu; maltose syrup increased cyd-3-glu-rut by 8%, cyd-3-rut by 4%.
Conditions	Sour cherry nectar (SCN) stored at 20°C for 168 days; anthocyanin quantification by HPLC

Why This Matters

For formulation of shelf-stable colored beverages or functional foods, C3S offers a quantifiable stability advantage over C3G, directly translating to extended product shelf-life and color retention.

• [1] Ozkan, M., et al. (2018). Effect of sweeteners on anthocyanin stability and colour properties of sour cherry and strawberry nectars during storage. Journal of Food Science and Technology, 55(10), 4346-4355. Sophoroside disaccharide stability > glucoside. View Source
• [2] Castañeda-Ovando, A., et al. (2009). Chemical studies of anthocyanins: A review. Food Chemistry, 113(4), 859-871. Glycosylation generally increases anthocyanin stability. View Source

Priority Application Scenarios for Cyanidin 3-O-Sophoroside Based on Quantified Differentiation

Enzymatic Browning Control in Fresh-Cut Produce and Food Processing

C3S is uniquely suited for development as a natural anti-browning agent in the food and agricultural industries. Its potent, non-competitive inhibition of PPO (IC₅₀ = 49.33 µM, Ki = 31.25 µM) directly addresses enzymatic browning in fresh-cut apples and other produce, as demonstrated by decreased PPO activity and prolonged shelf life in experimental models [1]. This specific activity is not shared by C3G or C3R, making C3S the only viable choice among cyanidin glycosides for this application.

Multidrug Resistance (MDR) Reversal Research and ABCB1 Transporter Studies

C3S is a valuable research tool for investigating ABCB1 (P-gp)-mediated multidrug resistance in cancer. Its unique synergistic inhibitory effect when combined with quercetin [2] provides a mechanistically distinct approach to modulating drug efflux. This property is not observed with C3G, positioning C3S as a specialized compound for studies aiming to enhance chemotherapeutic drug delivery or understand flavonoid-transporter interactions.

Functional Food and Beverage Formulation Targeting Metabolic Syndrome Populations

Given the significantly higher bioavailability of C3S in prediabetic and insulin-resistant individuals (0.21 ± 0.02%) compared to healthy controls (0.14 ± 0.03%) [3], C3S-enriched extracts or formulations may offer targeted nutraceutical benefits. Furthermore, the enhanced stability of C3S in beverage matrices during storage [4] supports its use in shelf-stable functional drinks aimed at improving metabolic health outcomes.

Application

Selection Property

Validation Focus

Enzymatic browning control studies

PPO inhibition profile

Non-competitive mechanism & structure-activity

ABCB1 multidrug resistance research

Synergistic transporter modulation

Co-administration effect with quercetin

Anthocyanin bioavailability in metabolic contexts

Absorption modulation by metabolic status

Bioavailability in insulin resistance populations

• [1] Hemachandran, H., et al. (2017). Unraveling the inhibition mechanism of cyanidin-3-sophoroside on polyphenol oxidase and its effect on enzymatic browning of apples. Food Chemistry, 227, 102-110. View Source
• [2] Singh, K., et al. (2023). Synergistic Inhibitory Effect of Quercetin and Cyanidin-3O-Sophoroside on ABCB1. International Journal of Molecular Sciences, 24(14), 11341. View Source
• [3] Redan, B. W., et al. (2021). Metabolic Status and Gender Affect the Absorption and Metabolism of Red Raspberry (Poly)phenols. Current Developments in Nutrition, 5(Suppl 2), 514. View Source
• [4] Ozkan, M., et al. (2018). Effect of sweeteners on anthocyanin stability and colour properties of sour cherry and strawberry nectars during storage. Journal of Food Science and Technology, 55(10), 4346-4355. View Source